Cas no 124378-00-3 (b-D-Glucopyranosylamine,N-(2-hydroxyethyl)-)

b-D-Glucopyranosylamine,N-(2-hydroxyethyl)- structure
124378-00-3 structure
Product Name:b-D-Glucopyranosylamine,N-(2-hydroxyethyl)-
CAS No:124378-00-3
MF:C8H17NO6
MW:223.22368311882
CID:203275
PubChem ID:3079078
Update Time:2025-04-19

b-D-Glucopyranosylamine,N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosylamine,N-(2-hydroxyethyl)-
    • (2R,3R,4S,5S,6R)-2-(2-hydroxyethylamino)-6-(hydroxymethyl)oxane-3,4,5-triol
    • beta-D-Glucopyranosylamine, N-(2-hydroxyethyl)-
    • SCHEMBL679050
    • N-(2-Hydroxyethyl)beta-D-glucopyranosylamine
    • DTXSID60154295
    • N-beta-D-Glucopyranosylhydroxyethylamine
    • 124378-00-3
    • Inchi: 1S/C8H17NO6/c10-2-1-9-8-7(14)6(13)5(12)4(3-11)15-8/h4-14H,1-3H2/t4-,5-,6+,7-,8-/m1/s1
    • InChI Key: QWIWMRDGATVZMF-JAJWTYFOSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)NCCO

Computed Properties

  • Exact Mass: 223.10561
  • Monoisotopic Mass: 223.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • Density: 1.51
  • Boiling Point: 522.6°Cat760mmHg
  • Flash Point: 269.9°C
  • Refractive Index: 1.594
  • PSA: 122.41
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